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Compound of Interest

Compound Name: Tgmac

Cat. No.: B1214906

For researchers, scientists, and drug development professionals working with transgenic mice
in the context of prion disease, referred to herein as TgMac, ensuring stringent safety
measures is paramount. Prions, the causative agents of transmissible spongiform
encephalopathies (TSEs), are exceptionally resilient proteinaceous infectious particles that
resist conventional sterilization and decontamination methods. Adherence to strict biosafety
protocols is therefore essential to mitigate the risk of transmission and ensure a safe laboratory
environment.

This guide provides immediate and essential safety and logistical information, including
personal protective equipment (PPE), operational plans for handling TgMac models, and
disposal procedures for contaminated materials.

Biosafety Level and Containment

Work involving prion-infected animals and tissues necessitates specific biosafety levels to
minimize risk.

» Biosafety Level 2 (BSL-2): This level is recommended for most laboratory procedures
involving animal-derived prions and tissues from TgMac models.

» Biosafety Level 3 (BSL-3) Practices: For procedures with a high potential for aerosol
generation, such as sonication or homogenization of tissues, or when working with high
concentrations of prions, BSL-3 practices should be implemented within a BSL-2 facility. This
includes the use of a certified Class Il Biological Safety Cabinet (BSC).
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to prions. All
personnel must be trained in the proper use and removal of PPE.

PPE Component Specification Rationale

o Provides an additional barrier
Gloves Double nitrile gloves ) o
against contamination.

Recommended when handling
Cut-resistant gloves sharps or instruments that

could cause punctures.

] ] Prevents contamination of
Disposable, solid-front, back- ]
Lab Coat ] personal clothing and reduces
closing gown )
the risk of exposure.

o Protects the eyes from
) Safety glasses with side ) )
Eye Protection _ splashes of infectious
shields or goggles )
materials.

Must be used in conjunction

with eye protection when there

Face Protection Face shield ) ]
is a risk of splashes to the
face.
May be required based on a
Respiratory Protection Respirator risk assessment of procedures

that could generate aerosols.

Experimental Workflow and Handling Procedures

A systematic approach to handling TgMac models and associated materials is crucial for safety
and experimental integrity.
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Waste Collection & Segregation
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¢ To cite this document: BenchChem. [Essential Safety Protocols for Handling Prion-Infected
Transgenic Mice (TgMac)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214906#personal-protective-equipment-for-
handling-tgmac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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